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Compound of Interest

D-Ribose(mixture of
Compound Name: ]
isomers)-13c5

Cat. No.: B12387467

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and testing
methodologies for D-Ribose-13C5, a stable isotope-labeled sugar essential for a range of
applications in metabolic research and as an internal standard in mass spectrometry-based
studies. The data presented here is compiled from publicly available Certificates of Analysis,
offering a detailed look into the quality control and characterization of this compound.

Quantitative Analytical Data

The following tables summarize the key quantitative data for D-Ribose-13C5, providing a clear
comparison of its chemical and isotopic purity, as well as other physical and chemical

properties.

Table 1: Purity and Isotopic Enrichment
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Parameter Specification Result
Chemical Purity >98% 98%[1][2]3]
Isotopic Purity Not specified 99.1%][1]
13Co = 0.01%, 13C1 = 0.03%,
Isotopic Distribution Not specified 13C2 = 0.13%, 13C3 = 0.06%,

13C, = 3.61%, 13Cs = 96.16%[1]

Table 2: Physicochemical Properties

Parameter

Specification

Result

Appearance

White to Off-White
Solid/Powder

White Solid[1]

Molecular Formula 13Cs5H1005 13CsH1005[1][4]
Molecular Weight ~155.09 g/mol 155.09[1][2][4]

Melting Point Not specified 90 - 93°CJ[1]

Specific Rotation Not specified -17.5° (c = 0.2, Water)[1]
Solubility Not specified Water (Slightly)[1]

Table 3: Elemental Analysis

Element Theoretical (%) Found (%)
Carbon (C) 38.69 38.92[1]
Hydrogen (H) 6.50 6.77[1]

Experimental Protocols

The following sections detail the methodologies used to obtain the data presented above.

2.1. Identity Confirmation
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The identity of D-Ribose-13C5 was confirmed using a combination of Nuclear Magnetic
Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton NMR spectrum was acquired in Deuterium Oxide (D20). The
resulting spectrum was expected to conform to the structure of D-Ribose-13C5.

o 183C NMR: The carbon-13 NMR spectrum was also acquired in Deuterium Oxide (D20).
The spectrum was analyzed to confirm the presence of the five 3C labeled carbon atoms.

e Mass Spectrometry (MS): Mass spectrometry was used to determine the molecular weight
and isotopic distribution of the compound. The observed mass distribution is detailed in Table
1.

2.2. Purity Assessment

e Thin Layer Chromatography (TLC):

[¢]

Stationary Phase: C18

Mobile Phase: Acetonitrile : Water=9: 1

[e]

[e]

Visualization: The plate was visualized using Acidified Molybdate Cerium Sulfate (AMCYS)
and Potassium Permanganate (KMnOa).

[e]

Result: A single spot was observed with an Rf value of 0.50, indicating high purity.[1]

o Elemental Analysis: The elemental composition of the compound was determined and
compared to the theoretical values for $3CsH100s. The results are presented in Table 3.

Visualized Workflow

The following diagram illustrates the logical workflow for the analysis of D-Ribose-13C5, from
sample receipt to the final issuance of the Certificate of Analysis.
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Caption: Workflow for D-Ribose-13C5 Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Certificate of Analysis for D-Ribose-
13C5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12387467#certificate-of-analysis-for-d-ribose-13c5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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